Cas no 2228476-14-8 (tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate
• CAS No: 2228476-14-8
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• CID: 6410380
• PubChem ID: 165688946
• Update Time: 2025-06-14

tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate
• EN300-1899899
• tert-butyl N-[4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenyl]carbamate
• 2228476-14-8

• Inchi： 1S/C14H16ClN3O3/c1-14(2,3)20-13(19)17-10-5-4-8(6-9(10)15)11-7-12(16)18-21-11/h4-7H,1-3H3,(H2,16,18)(H,17,19)
• InChI Key： WBIIIGLBVCKJPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CC(N)=NO2)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate (CAS No. 2228476-14-8)

The compound tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate (CAS No. 2228476-14-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole ring and a chlorophenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's amino-oxazole moiety is particularly noteworthy, as it mimics natural pharmacophores found in many FDA-approved drugs. This has led to its exploration in cancer therapy and neurodegenerative disease research, addressing pressing global health challenges.

The synthesis of CAS No. 2228476-14-8 typically involves multi-step organic reactions, including Boc protection and cross-coupling methodologies. Its tert-butyl carbamate group enhances stability during chemical transformations, a feature highly valued in combinatorial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are crucial for characterizing this compound, ensuring purity for research applications.

From an industrial perspective, tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate represents a growing segment in the fine chemicals market. Manufacturers are optimizing production processes to meet the needs of contract research organizations (CROs) and academic laboratories. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are frequently searched topics, reflecting practical concerns among end-users.

Environmental and regulatory aspects of CAS No. 2228476-14-8 are also gaining attention. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound's biodegradability profile and green chemistry alternatives for its synthesis are active areas of investigation, responding to the pharmaceutical industry's sustainability initiatives.

In computational chemistry, tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate serves as a model structure for molecular docking studies. Researchers utilize its 3D conformation to predict interactions with biological targets, accelerating virtual screening workflows. This application aligns with the rising popularity of AI-driven drug design, a hot topic in scientific communities.

The patent landscape surrounding 2228476-14-8 reveals its incorporation in various intellectual property filings, particularly for small molecule therapeutics. This commercial interest underscores the compound's versatility, with potential applications ranging from anti-inflammatory drugs to crop protection formulations. However, exact therapeutic indications remain proprietary information for most patent holders.

Analytical challenges associated with tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate often center on its chromatographic separation from reaction byproducts. Method development papers frequently cite the need for specialized reverse-phase columns and mass spectrometry detection to achieve accurate quantification. These technical details are highly sought after in online chemistry forums and database searches.

Future research directions for CAS No. 2228476-14-8 may explore its derivatization into prodrug forms or incorporation into metal-organic frameworks (MOFs) for controlled release applications. The compound's structure-activity relationships (SAR) continue to be mapped through systematic bioisostere replacement studies, a strategy dominating contemporary lead optimization programs.

For procurement specialists, key search terms related to tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-chlorophenylcarbamate include bulk pricing, custom synthesis options, and technical datasheets. Reputable suppliers typically provide certificates of analysis (CoA) and stability studies to support research use. The global distribution network for this compound reflects the international nature of modern chemical research collaborations.